Cas no 2549008-97-9 (7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2549008-97-9
• MF: C₂₀H₂₄N₄O₃
• MW: 368.429564476013
• CID: 5312293
• PubChem ID: 154582812
• Update Time: 2025-05-24

7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549008-97-9
• AKOS040722971
• F6747-6332
• 7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one
• 7-Methoxy-3-[[1-[(5-methyl-3-isoxazolyl)methyl]-4-piperidinyl]methyl]-4(3H)-quinazolinone

• Inchi： 1S/C20H24N4O3/c1-14-9-16(22-27-14)12-23-7-5-15(6-8-23)11-24-13-21-19-10-17(26-2)3-4-18(19)20(24)25/h3-4,9-10,13,15H,5-8,11-12H2,1-2H3
• InChI Key： VQAYAYCUNHPEIT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C(=O)N(CC2CCN(CC3C=C(C)ON=3)CC2)C=1

Computed Properties

• Exact Mass: 368.18484064g/mol
• Monoisotopic Mass: 368.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.8±60.0 °C(Predicted)
• pka: 6.97±0.10(Predicted)

Additional information on 7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 2549008-97-9 and Product Name: 7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one

Compound with the CAS number 2549008-97-9 and the product name 7-methoxy-3-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a combination of quinazolinone, piperidine, and oxazole moieties, makes it a promising candidate for further investigation in drug discovery and development.

The quinazolinone core is a well-known scaffold in medicinal chemistry, widely recognized for its role in various bioactive molecules. Its ability to interact with biological targets such as kinases and other enzymes has made it a focal point in the design of novel therapeutic agents. In particular, derivatives of quinazolinone have been extensively studied for their anticancer properties, with several compounds already entering clinical trials. The presence of a 7-methoxy substituent in this compound enhances its pharmacological profile by influencing its solubility and metabolic stability, which are critical factors in drug design.

The piperidine ring in the molecular structure contributes to the compound's bioavailability and binding affinity. Piperidine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic properties. The specific arrangement of atoms within the 1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl moiety suggests that this compound may exhibit unique interactions with biological targets, potentially leading to novel mechanisms of action. This aspect is particularly intriguing for researchers exploring new therapeutic strategies.

The oxazole moiety is another key feature of this compound, adding another layer of complexity to its potential biological activity. Oxazole derivatives have been reported to possess various biological activities, including antimicrobial and anti-inflammatory effects. The integration of an oxazole ring into the molecular framework of this compound may contribute to its ability to modulate specific biological pathways, making it a valuable asset in the search for new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one more accurately. These tools have been instrumental in understanding how structural modifications can influence pharmacological activity. By leveraging these technologies, scientists can optimize the design of drug candidates more efficiently, reducing the time and resources required for traditional trial-and-error approaches.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drugs—agents that can interact with multiple biological pathways simultaneously. Such drugs often exhibit enhanced therapeutic effects due to their ability to modulate complex disease mechanisms. The multifaceted nature of the 7-methoxy-3-(...)-3,4-dihydroquinazolin-4-one structure suggests that it may qualify as a multitargeted therapeutic agent, holding promise for treating conditions that involve multiple dysregulated pathways.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct such intricate molecular architectures underscores the sophistication of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in facilitating the assembly of complex heterocyclic systems like this one. These advances have not only expanded the toolbox available to synthetic chemists but also enabled the exploration of novel chemical space for drug discovery.

Evaluation of potential drug candidates often involves rigorous preclinical studies to assess their safety and efficacy. In vitro assays are commonly employed to screen compounds for activity against relevant biological targets before moving on to animal models. The structural features of this compound make it an attractive candidate for such studies, particularly given its unique combination of moieties that could potentially interact with multiple targets.

The development pipeline for new therapeutics continues to evolve rapidly, driven by both technological innovations and an increasing understanding of disease biology. Compounds like this one exemplify how interdisciplinary approaches—combining expertise from chemistry, biology, and pharmacology—can lead to breakthroughs in drug discovery. As research progresses, it is anticipated that molecules such as 7-methoxy-3-(...)-3,4-dihydroquinazolin-4-one will play a crucial role in addressing unmet medical needs.

Future directions for research on this compound may include exploring its potential applications in treating specific diseases or conditions where modulation of its target pathways could be therapeutically beneficial. Additionally, investigating its metabolic fate and toxicological profile will be essential steps in determining its viability as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies will likely be necessary to translate these early findings into tangible therapeutic outcomes.

In summary,7-methoxy(5methyl1 2 oxazo 3 ylmethyl) piperidin 4 ylmethyl) 3 4 dihydroquinazolin 4 one (CAS No. 2549008 97 9) stands out as a structurally complex and potentially bioactive molecule worthy of further investigation. Its unique combination of pharmacophoric elements positions it as a promising candidate for novel therapeutic applications, particularly within oncology where quinazolinone derivatives have shown significant promise, but also potentially across other therapeutic areas where multitargeted approaches are sought after, underscoring its broad pharmaceutical relevance,